Cas no 956441-02-4 (1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl-3,5-dimethyl-1H-pyrazol-4-amine)

• Product Name: 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl-3,5-dimethyl-1H-pyrazol-4-amine
• CAS No: 956441-02-4
• MF: C₁₂H₁₉N₅
• MW: 233.312761545181
• MDL: MFCD04970036
• CID: 3059488
• PubChem ID: 7017745
• Update Time: 2025-06-10

1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• <br>1-((1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl)-3,5-dimethyl-1H-pyrazol-4-amin e
• 1-(1-ethyl-5-methyl-1 h-pyrazol-4-ylmethyl)-3,5-dimethyl-1 h-pyrazol-4-ylamine
• 1-[(1-ethyl-5-methylpyrazol-4-yl)methyl]-3,5-dimethylpyrazol-4-amine
• C12H19N5
• MFCD04970036
• AKOS000310689
• BBL013033
• EN300-229772
• GNB44102
• 1-((1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl)-3,5-dimethyl-1H-pyrazol-4-amine
• STK263705
• VS-03647
• DB-017011
• CS-0298213
• 956441-02-4
• 1-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]-3,5-dimethyl-1H-pyrazol-4-amine
• 1-(1-Ethyl-5-methyl-1H-pyrazol-4-ylmethyl)-3,5-dimethyl-1H-pyrazol-4-ylamine
• 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl-3,5-dimethyl-1H-pyrazol-4-amine

• MDL： MFCD04970036
• Inchi： 1S/C12H19N5/c1-5-16-9(3)11(6-14-16)7-17-10(4)12(13)8(2)15-17/h6H,5,7,13H2,1-4H3
• InChI Key： LDNPIQWEOFZKAB-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C(C)=N1)N)CC1C=NN(CC)C=1C

Computed Properties

• Exact Mass: 233.16404563Da
• Monoisotopic Mass: 233.16404563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 424.3±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl-3,5-dimethyl-1H-pyrazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl-3,5-dimethyl-1H-pyrazol-4-amine

Comprehensive Overview of 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl-3,5-dimethyl-1H-pyrazol-4-amine (CAS No. 956441-02-4)

The compound 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl-3,5-dimethyl-1H-pyrazol-4-amine (CAS No. 956441-02-4) is a specialized pyrazole derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. With its unique molecular structure, this compound serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and agrochemical development. The growing demand for pyrazole-based compounds in modern chemistry underscores the importance of understanding this molecule's properties and applications.

One of the most frequently searched questions regarding CAS No. 956441-02-4 is its role in medicinal chemistry. Recent studies highlight its utility as a building block for designing novel heterocyclic compounds, which are crucial in developing treatments for various conditions. The compound's amine functional group and pyrazole ring structure make it particularly valuable for creating molecules with enhanced binding affinity and selectivity. This aligns with current trends in targeted drug delivery and precision medicine, where researchers seek compounds that can interact specifically with biological targets.

From a synthetic chemistry perspective, 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl-3,5-dimethyl-1H-pyrazol-4-amine offers several advantages. Its stability under various reaction conditions and compatibility with multiple synthetic routes make it a versatile reagent. Many organic chemists search for information about its synthesis protocols and purification methods, as these aspects are critical for ensuring high yields and purity in research applications. The compound's molecular weight and solubility properties also make it suitable for various analytical techniques, including HPLC analysis and mass spectrometry.

In the context of green chemistry initiatives, there's growing interest in the environmental impact of chemical synthesis. Researchers investigating CAS No. 956441-02-4 often explore sustainable production methods that minimize waste and energy consumption. This aligns with global efforts to develop eco-friendly synthetic pathways for important chemical intermediates. The compound's potential for catalytic transformations and its role in atom-economical reactions are particularly noteworthy in this regard.

The analytical characterization of 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl-3,5-dimethyl-1H-pyrazol-4-amine has been extensively studied, with detailed reports available on its spectroscopic properties. Nuclear magnetic resonance (NMR) data, including 1H NMR and 13C NMR spectra, provide valuable information about its molecular structure and purity. These analytical details are crucial for quality control in research and industrial applications, making them highly sought-after information in scientific databases and patent literature.

Recent advancements in computational chemistry have enabled more efficient studies of pyrazole derivatives like CAS No. 956441-02-4. Molecular modeling and density functional theory (DFT) calculations help predict the compound's reactivity and interaction with other molecules. This computational approach complements experimental research and accelerates the discovery of new applications for this important chemical intermediate.

The commercial availability of 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl-3,5-dimethyl-1H-pyrazol-4-amine has expanded in recent years, with multiple suppliers offering it for research purposes. Scientists often search for information about its storage conditions, handling precautions, and shipping regulations, emphasizing the need for proper documentation and safety data sheets. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed when working with this compound.

Patent literature reveals numerous applications of CAS No. 956441-02-4 in various fields. Its incorporation into larger molecular frameworks has led to the development of compounds with potential biological activity, particularly in areas such as enzyme inhibition and receptor modulation. The pharmaceutical industry's continuous search for novel small molecule therapeutics maintains strong interest in pyrazole derivatives like this one.

Quality control aspects of 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl-3,5-dimethyl-1H-pyrazol-4-amine are another area of frequent inquiry. Researchers and manufacturers need reliable methods for assessing its purity, typically through chromatographic techniques and melting point determination. The establishment of rigorous analytical standards ensures consistency in research outcomes and industrial applications.

Looking toward future applications, CAS No. 956441-02-4 may play a role in emerging technologies such as materials science and nanotechnology. Its molecular structure suggests potential utility in designing functional materials with specific electronic or optical properties. As interdisciplinary research continues to grow, the applications of this pyrazole derivative may expand beyond its current uses in life sciences.

In conclusion, 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl-3,5-dimethyl-1H-pyrazol-4-amine represents an important compound in modern chemical research. Its versatility, stability, and potential for diverse applications make it a subject of ongoing investigation across multiple scientific disciplines. As research techniques advance and new applications are discovered, this compound will likely maintain its relevance in both academic and industrial settings.